(4'-Chlorobiphenyl-2-yl)methanol

• Molecular Formula: C13H11ClO
• Molecular Weight: 218.68 g/mol
• IUPAC Name: [2-(4-chlorophenyl)phenyl]methanol
• InChI: InChI=1S/C13H11ClO/c14-12-7-5-10(6-8-12)13-4-2-1-3-11(13)9-15/h1-8,15H,9H2
• InChI Key: AMPOWGGQSPQVIE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CO)C2=CC=C(C=C2)Cl

Description

(4'-Chlorobiphenyl-2-yl)methanol is a useful research compound. Its molecular formula is C13H11ClO and its molecular weight is 218.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 2-iodobenzyl alcohol (11.0 g), 4-chlorophenylbenzeneboronic acid (8.5 g), and [1,1′-bis(diphenylphosphino)ferrocene]dichloropalladium(II) (800 mg) in Na2CO3 (2M solution, 94 mL) and dioxane (300 mL) was heated to 80° C. for 24 hours. The mixture was cooled, the layers were separated, and the organic layer was condensed. The resulting residue was purified by silica gel chromatography eluting with 20% ethyl acetate in hexanes to give the desired product.

Synthesis routes and methods II

Procedure details

4′-Chloro-biphenyl-2-carbaldehyde (6.50 g, 30.0 mmol) was dissolved in CH2Cl2 (75 mL) and methanol (75 mL). The solution was cooled to 0° C. in an ice bath, and then sodium borohydride (1.36 g, 36.0 mmol) was added slowly portionwise. The reaction was allowed to warm gradually to room temperature and stir for 16 hours. The reaction was quenched by addition of 2M NaOH, and the organics were extracted with CH2Cl2 (3×75 mL). The combined organic layers were dried over MgSO4 and concentrated to afford (4′-chloro-biphenyl-2-yl)-methanol (6.42 g, 98% yield), which was carried on to the next step without further purification. MS (ES1) m/e (M−H)−: 217.4